Cas no 83578-21-6 (Ethanamine,2-(2-pyridinyldithio)-)
Technical Introduction: Ethanamine,2-(2-pyridinyldithio)-
Ethanamine,2-(2-pyridinyldithio)- is a specialized chemical compound featuring a pyridinyldithio moiety linked to an ethanamine backbone. This structure confers reactivity with thiol groups, making it useful in bioconjugation and crosslinking applications, particularly in protein modification and immobilization. The disulfide bond within the molecule allows for reversible binding under reducing conditions, enabling controlled release or cleavage in biochemical assays. Its pyridine ring enhances solubility in polar solvents, facilitating handling in aqueous systems. The compound is valued for its precise reactivity, stability under controlled conditions, and compatibility with biomolecular workflows, making it a practical choice for research in proteomics and bioconjugate chemistry.

83578-21-6 structure
Product name:Ethanamine,2-(2-pyridinyldithio)-
Ethanamine,2-(2-pyridinyldithio)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine,2-(2-pyridinyldithio)-
- 2-(pyridin-2-yldisulfanyl)ethanamine
- 2-Pyridyldithioethylamine hydrochloride
- Pyridyldithioethylamine
- BP-31083
- LCZC2669
- SCHEMBL127882
- BCP29046
- 2-(pyridin-2-yldisulfanyl)ethan-1-amine
- Ethanamine, 2-(2-pyridinyldithio)-
- S-(2-Aminoethylthio)-2-thiopyridine
- 2-(pyridin-2-yldisulfaneyl)ethan-1-amine
- 2-[(2-AMINOETHYL)DISULFANYL]PYRIDINE
- FT-0605321
- WGGFHAVVTPGHRD-UHFFFAOYSA-N
- 83578-21-6
- 2-(2-(pyridin-2-yl)disulfanyl)ethylamine
- (S)-2-Pyridylthio cysteamine, HCI
- 2-(2-Pyridinyldisulfanyl)ethanamine;2-(Pyridin-2-yldisulfanyl)ethanamine
- AKOS027321762
- PD063894
- DTXSID60232441
- EN300-208709
- 2-(pyridinyldithio)ethaneamine
- G70860
- DTXCID60154932
- MFCD19706002
-
- MDL: MFCD19706002
- Inchi: InChI=1S/C7H10N2S2/c8-4-6-10-11-7-3-1-2-5-9-7/h1-3,5H,4,6,8H2
- InChI Key: WGGFHAVVTPGHRD-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)SSCCN
Computed Properties
- Exact Mass: 222.00500
- Monoisotopic Mass: 186.02854067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- Melting Point: 124-126°C
- PSA: 89.51000
- LogP: 3.28290
Ethanamine,2-(2-pyridinyldithio)- Security Information
Ethanamine,2-(2-pyridinyldithio)- Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethanamine,2-(2-pyridinyldithio)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-220057-100mg |
(S)-2-Pyridylthio Cysteamine Hydrochloride, |
83578-21-6 | ≥97% | 100mg |
¥2482.00 | 2023-09-05 | |
A2B Chem LLC | AC25862-500mg |
2-(Pyridin-2-yldisulfanyl)ethanamine |
83578-21-6 | 500mg |
$2400.00 | 2023-12-30 | ||
abcr | AB601160-1g |
2-(Pyridin-2-yldisulfanyl)ethanamine; . |
83578-21-6 | 1g |
€1034.00 | 2024-07-24 | ||
A2B Chem LLC | AC25862-1g |
2-(Pyridin-2-yldisulfanyl)ethanamine |
83578-21-6 | 95% | 1g |
$473.00 | 2024-04-19 | |
1PlusChem | 1P004UW6-5g |
Ethanamine,2-(2-pyridinyldithio)- |
83578-21-6 | 95% | 5g |
$1282.00 | 2025-02-21 | |
Ambeed | A446494-100mg |
2-(Pyridin-2-yldisulfanyl)ethanamine |
83578-21-6 | 95% | 100mg |
$286.0 | 2025-03-04 | |
Alichem | A029190453-5g |
2-(Pyridin-2-yldisulfanyl)ethanamine |
83578-21-6 | 95% | 5g |
$960.00 | 2023-08-31 | |
SHENG KE LU SI SHENG WU JI SHU | sc-220057-100 mg |
(S)-2-Pyridylthio Cysteamine Hydrochloride, |
83578-21-6 | ≥97% | 100mg |
¥2482.00 | 2023-05-31 | |
A2B Chem LLC | AC25862-100mg |
2-(Pyridin-2-yldisulfanyl)ethanamine |
83578-21-6 | ≥97% | 100mg |
$315.00 | 2024-04-19 | |
1PlusChem | 1P004UW6-1g |
Ethanamine,2-(2-pyridinyldithio)- |
83578-21-6 | 95% | 1g |
$441.00 | 2025-02-21 |
Ethanamine,2-(2-pyridinyldithio)- Related Literature
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:83578-21-6)Ethanamine,2-(2-pyridinyldithio)-

Purity:99%/99%
Quantity:250mg/1g
Price ($):218/582